alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile

• CAS RN: 2809-54-3
• Molecular Formula: C16H18N2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 4-(dimethylamino)-2-naphthalen-1-ylbutanenitrile
• InChI: InChI=1S/C16H18N2/c1-18(2)11-10-14(12-17)16-9-5-7-13-6-3-4-8-15(13)16/h3-9,14H,10-11H2,1-2H3
• InChI Key: XWDJWSFNFKEVBR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(C#N)C1=CC=CC2=CC=CC=C21

Description

Alpha-(2-(Dimethylamino)ethyl)-1-naphthaleneacetonitrile is a useful research compound. Its molecular formula is C16H18N2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.9 g of sodium amide are added in small portions to 29.4 g of naphth-1-ylacetonitrile in 250 ml of anhydrous benzene and the mixture is heated at 80° C. for 2 hours. It is cooled to +40° C., 19 g of 2-chlorodimethylaminoethane are added dropwise and the mixture is then heated again at 80° C. for 4 hours. It is cooled and 200 ml of water are added. After decantation, the organic phase is extracted with a 10% solution of hydrochloric acid. The aqueous phase is washed with ether, neutralized with a 10% solution of sodium hydroxide and extracted with ether and the extract is then washed with water and dried over sodium sulfate. 24 g of the expected product are obtained after evaporation of the solvent.